
Calceolarioside B solubility issues DMSO
concentration optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Calceolarioside B

CAS No.: 105471-98-5

Cat. No.: S628172

Get Quote

Physical & Chemical Properties of Calceolarioside B

The table below summarizes the core physicochemical and solubility data for Calceolarioside B (CAS

105471-98-5), a natural product extracted from plants like Akebia quinata [1] [2].

Property Value / Description

CAS Number 105471-98-5 [1]

Molecular Formula C₂₃H₂₆O₁₁ [1]

Molecular Weight 478.45 g/mol [1] [3]

Purity Typically ≥98% [1]

Appearance White to light yellow solid powder [1]

Solubility in DMSO ~250 mg/mL (~522.52 mM) [1]

Common Stock
Concentration

95 mg/mL (198.55 mM). Note: Use fresh, dry DMSO as moisture
absorption reduces solubility [3].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s628172?utm_src=pdf-body
https://www.smolecule.com/products/s628172?utm_src=pdf-interest
https://www.smolecule.com/products/s628172?utm_src=pdf-body
https://www.smolecule.com/products/s628172?utm_src=pdf-body
https://www.invivochem.com/calceolarioside-b.html
https://virologyj.biomedcentral.com/articles/10.1186/s12985-024-02566-w
https://www.invivochem.com/calceolarioside-b.html
https://www.invivochem.com/calceolarioside-b.html
https://www.invivochem.com/calceolarioside-b.html
https://www.selleckchem.com/products/calceolarioside-b.html
https://www.invivochem.com/calceolarioside-b.html
https://www.invivochem.com/calceolarioside-b.html
https://www.invivochem.com/calceolarioside-b.html
https://www.selleckchem.com/products/calceolarioside-b.html
https://www.smolecule.com/products/s628172?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Stock Solution Preparation & Storage

For in vitro assays, DMSO is the recommended solvent. Follow these protocols for preparing and storing

your stock solutions.

Stock Solution in DMSO

Procedure: To prepare a 100 mM stock solution, dissolve 47.8 mg of Calceolarioside B in 1

mL of pure, anhydrous DMSO [1].
Critical Note: Always use fresh, dry DMSO. Moisture-absorbing DMSO significantly reduces

the solubility of Calceolarioside B [3].
Aliquoting: Once dissolved, prepare single-use aliquots to avoid repeated freeze-thaw cycles

[1].

Storage Conditions

Powder: Store at -20°C; stable for at least 3 years under these conditions [1] [3].

DMSO Stock Solution: For long-term storage, keep at -80°C for up to 6 months. For short-
term use, store at -20°C for 1 month. Protect from light during storage and handling [1].

Working Solutions for Cellular Assays The following formulations have been reported for diluting

the DMSO stock for biological experiments [1]:

Formulation 1: 10% DMSO + 40% PEG300 + 5% Tween80 + 45% Saline

Formulation 2: 10% DMSO + 90% (20% SBE-β-CD in Saline)
Formulation 3: 10% DMSO + 90% Corn Oil

Known Biological Activities & Experimental Notes

Calceolarioside B has been investigated for several biological activities, which can guide your experimental

design.

Biological Activity Experimental Findings Citation

Aldose Reductase
Inhibition

IC₅₀ = 23.99 μM (Rat Lens Aldose Reductase - RLAR) [1] [3]
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Biological Activity Experimental Findings Citation

Antioxidant Activity IC₅₀ = 94.60 μM (DPPH radical scavenging assay) [1] [3]

Antiviral Activity
(SARS-CoV-2)

Binds Omicron BA.2 Spike protein, inhibits pseudovirus entry into

host cells by interfering with ACE2 receptor interaction.

[2]

Anti-inflammatory
Activity

Reduces IL-6 expression and promotes macrophage switch from

pro-inflammatory M1 to anti-inflammatory M2 phenotype.

[2]

Troubleshooting Common Issues

Precipitation in Solution: If your compound precipitates upon dilution into aqueous buffers, ensure

the DMSO concentration in the final working solution does not exceed 0.1-1%. Consider using one of
the recommended formulation buffers (e.g., with PEG300 or SBE-β-CD) to improve solubility [1].

Loss of Activity: This can be caused by improper storage. Always protect the compound and its
solutions from light and moisture. Use aliquoted stock solutions to minimize freeze-thaw cycles [1] [3].

Experimental Workflow Guide

For a typical experiment investigating Calceolarioside B's bioactivity, you can follow this general workflow.

The key is to maintain compound stability and solubility at each step.
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Start Experiment

Prepare Stock Solution
(Dissolve in fresh, dry DMSO)

Aliquot & Store
(-80°C for long-term,
 -20°C for short-term)

Dilute for Assay
(Use recommended formulation

buffer, keep [DMSO] low)

Treat Cells/Enzymes

Analyze Results
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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